Cas no 174671-88-6 (4-Fluoro-1,3-dihydro-1-hydroxy-2,1-benzoxaborole)

• Product Name: 4-Fluoro-1,3-dihydro-1-hydroxy-2,1-benzoxaborole
• CAS No: 174671-88-6
• MF: C₇H₆BFO₂
• MW: 151.930745601654
• MDL: MFCD27946158
• CID: 1367830
• PubChem ID: 11845753
• Update Time: 2025-06-11

4-Fluoro-1,3-dihydro-1-hydroxy-2,1-benzoxaborole Chemical and Physical Properties

Names and Identifiers

• 2,1-Benzoxaborole, 4-fluoro-1,3-dihydro-1-hydroxy-
• CHEMBL211753
• AS-65614
• 4-Fluoro-1,3-dihydro-1-hydroxy-2,1-benzoxaborole
• TQP1534
• EN300-262858
• 4-fluoro-3H-2,1-benzoxaborol-1-ol
• AKOS037621467
• MFCD27946158
• 174671-88-6
• SCHEMBL500025
• ZGA67188
• 4-fluorobenzo[c][1,2]oxaborol-1(3h)-ol
• 4-fluoro-1,3-dihydro-2,1-benzoxaborol-1-ol
• 4-fluoro-1-hydroxy-3H-2,1-benzoxaborole
• CS-0078595
• N16983
• Z1862025387
• DB-099941

• MDL： MFCD27946158
• Inchi： 1S/C7H6BFO2/c9-7-3-1-2-6-5(7)4-11-8(6)10/h1-3,10H,4H2
• InChI Key： WBKLSDSNRDYOJN-UHFFFAOYSA-N
• SMILES： FC1=CC=CC2B(O)OCC=21

Computed Properties

• Exact Mass: 151.04808
• Monoisotopic Mass: 152.0444878g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• PSA: 29.46

Additional information on 4-Fluoro-1,3-dihydro-1-hydroxy-2,1-benzoxaborole

Introduction to 4-Fluoro-1,3-dihydro-1-hydroxy-2,1-benzoxaborole (CAS No. 174671-88-6)

4-Fluoro-1,3-dihydro-1-hydroxy-2,1-benzoxaborole, identified by the chemical compound code CAS No. 174671-88-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the benzoxaborole class, a heterocyclic structure that features a boron atom integrated into an oxygen-containing aromatic ring system. The presence of a fluorine substituent at the 4-position and a hydroxyl group at the 1-position introduces unique electronic and steric properties, making it a valuable scaffold for the development of novel bioactive molecules.

The benzoxaborole moiety itself is well-documented for its utility in medicinal chemistry due to its ability to enhance binding affinity and metabolic stability in drug candidates. Boron-containing heterocycles have been explored extensively for their potential in modulating enzyme activity and interacting with biological targets. Specifically, the 4-fluoro group contributes to lipophilicity and can influence the compound's pharmacokinetic profile, while the hydroxyl group may serve as a site for further functionalization or hydrogen bonding interactions.

Recent advancements in synthetic methodologies have enabled more efficient access to complex benzoxaborole derivatives, including 4-Fluoro-1,3-dihydro-1-hydroxy-2,1-benzoxaborole. Modern approaches often leverage transition-metal-catalyzed cross-coupling reactions and palladium-mediated transformations to construct the borylated benzoxaborole core with high precision. These techniques not only improve yield but also allow for greater structural diversification, facilitating the discovery of compounds with enhanced therapeutic potential.

In the context of drug discovery, 4-Fluoro-1,3-dihydro-1-hydroxy-2,1-benzoxaborole has been investigated as a potential intermediate in the synthesis of kinase inhibitors and other small-molecule therapeutics. Kinases are critical enzymes involved in numerous cellular processes, and their dysregulation is implicated in various diseases, including cancer. By incorporating the benzoxaborole scaffold into kinase inhibitors, researchers aim to achieve selective binding and improved target engagement. The fluorine atom at the 4-position can fine-tune the interactions with the active site of kinases, while the hydroxyl group may participate in hydrogen bonding networks that stabilize inhibitor-substrate complexes.

Moreover, the boron atom in benzoxaboroles offers opportunities for further derivatization through borylation reactions, which can be used to introduce additional functional groups or linkages. This flexibility makes 4-Fluoro-1,3-dihydro-1-hydroxy-2,1-benzoxaborole a versatile building block for medicinal chemists seeking to design next-generation drug candidates. For instance, recent studies have demonstrated its utility in generating borylated amides or esters that exhibit enhanced bioavailability and reduced toxicity compared to earlier analogs.

The pharmaceutical industry has increasingly recognized the importance of fluorinated compounds due to their favorable pharmacokinetic properties. Fluorine atoms can modulate metabolic pathways by influencing fat solubility and reducing susceptibility to enzymatic degradation. In 4-Fluoro-1,3-dihydro-1-hydroxy-2,1-benzoxaborole, the fluorine substituent at position 4 likely contributes to these effects while also participating in π-stacking interactions with biological targets. Such interactions can improve binding affinity and prolong residence time at the target site.

From a synthetic chemistry perspective, 4-Fluoro-1,3-dihydro-1-hydroxy-2,1-benzoxaborole exemplifies how structural complexity can be harnessed to develop molecules with tailored properties. The integration of fluorine and hydroxyl functionalities into a benzoxaborole framework allows for precise control over electronic distributions and steric hindrance. This balance is crucial for optimizing drug-like characteristics such as solubility, permeability, and binding affinity.

Recent research has also highlighted the role of boron-containing heterocycles in modulating immune responses and anti-inflammatory pathways. Benzoxaboroles have been shown to interact with immunoregulatory proteins and signaling cascades, suggesting potential applications beyond traditional kinase inhibition. For example, derivatives of 4-fluoro substituted benzoxaboroles have been explored as modulators of toll-like receptors (TLRs) or other immune checkpoint proteins. These findings underscore the broad therapeutic relevance of this chemical class.

In conclusion,4-Fluoro-1,3-dihydro-1-hydroxy -2 , ¹ -benz oxobor o le ( CAS No . ¹7467¹ -88 -6 ) represents an exciting frontier in medicinal chemistry . Its unique structural features , coupled with recent advances in synthetic methodologies , position it as a promising scaffold for developing innovative therapeutics . Whether used as an intermediate in kinase inhibition or explored for immunomodulatory applications , this compound exemplifies how strategic functionalization can unlock new opportunities in drug discovery . As research continues , it will be fascinating to witness how modifications to its fluorinated , hydroxyl -containing benz oxobor o le core lead to breakthroughs across multiple therapeutic areas . p >